![molecular formula C14H23NO3 B577370 tert-Butyl 8-oxo-2-azaspiro[4.5]decane-2-carboxylate CAS No. 1272758-17-4](/img/structure/B577370.png)
tert-Butyl 8-oxo-2-azaspiro[4.5]decane-2-carboxylate
Overview
Description
“tert-Butyl 8-oxo-2-azaspiro[4.5]decane-2-carboxylate” is a chemical compound with the molecular formula C14H23NO3 . It is used in various chemical reactions and has been the subject of several studies .
Synthesis Analysis
The synthesis of “this compound” involves the reaction of tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate with N,N-dimethylformamide dimethyl acetal . The reaction was stirred at room temperature overnight, and then sodium cyanoborohydride was added and stirred at room temperature for further 2 hours .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by its molecular formula C14H23NO3 . The InChI Key for this compound is CHSKMGWWUHJSMO-UHFFFAOYSA-N .Chemical Reactions Analysis
“this compound” is involved in various chemical reactions. For instance, it reacts with methylamine in ethanol at 20℃, followed by the addition of sodium cyanoborohydride .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 253.34 .Scientific Research Applications
Environmental Applications
One significant area of research involves the environmental applications of tert-butyl compounds, particularly in the context of pollution remediation. For instance, Decomposition of Methyl Tert-Butyl Ether by adding hydrogen in a cold plasma reactor is explored to address its release into the environment, demonstrating the feasibility of applying radio frequency plasma for decomposing and converting MTBE into less harmful substances (L. Hsieh et al., 2011). This research suggests that similar tert-butyl compounds, including tert-Butyl 8-oxo-2-azaspiro[4.5]decane-2-carboxylate, could be explored for environmental decontamination processes.
Synthetic Applications
In the synthesis of N-heterocycles, tert-Butanesulfinamide has been utilized for asymmetric synthesis, highlighting the role of tert-butyl compounds in facilitating stereoselective reactions (R. Philip et al., 2020). This area of research indicates the potential for this compound in the synthesis of complex organic molecules, particularly in developing pharmaceuticals and agrochemicals.
Safety and Hazards
The compound is associated with certain hazards. It has been assigned the signal word “Warning” and is associated with hazard statements H302, H315, and H319 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338) .
properties
IUPAC Name |
tert-butyl 8-oxo-2-azaspiro[4.5]decane-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO3/c1-13(2,3)18-12(17)15-9-8-14(10-15)6-4-11(16)5-7-14/h4-10H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHSKMGWWUHJSMO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(C1)CCC(=O)CC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20856788 | |
Record name | tert-Butyl 8-oxo-2-azaspiro[4.5]decane-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20856788 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1272758-17-4 | |
Record name | 2-Azaspiro[4.5]decane-2-carboxylic acid, 8-oxo-, 1,1-dimethylethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1272758-17-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | tert-Butyl 8-oxo-2-azaspiro[4.5]decane-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20856788 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl 8-oxo-2-azaspiro[4.5]decane-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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